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Compound of Interest

Compound Name: Bullatantriol

Cat. No.: B583260 Get Quote

This guide provides a detailed comparative analysis of Bullatantriol and Asimicin, two natural

compounds with distinct pharmacological profiles. This document is intended for researchers,

scientists, and drug development professionals, offering an objective comparison of their

biological activities supported by experimental data, detailed methodologies, and visual

representations of their mechanisms of action.

Introduction and Overview
Bullatantriol and Asimicin represent two vastly different classes of natural products, both in

chemical structure and biological function. Bullatantriol is a sesquiterpenoid isolated from

plants of the Homalomena genus, which has shown potential in modulating inflammatory

responses and promoting bone cell growth. In contrast, Asimicin, an annonaceous acetogenin

from the pawpaw tree (Asimina triloba), is a highly potent cytotoxic agent known for its ability to

inhibit cellular energy production. This guide will juxtapose their known activities to aid

researchers in evaluating their potential for distinct therapeutic applications.

Chemical and Physical Properties
A fundamental comparison begins with the distinct chemical identities of Bullatantriol and

Asimicin.
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Property Bullatantriol Asimicin (Bullatacin)

Chemical Class Sesquiterpenoid Annonaceous Acetogenin

Molecular Formula C₁₅H₂₈O₃[1] C₃₇H₆₆O₇[2][3]

Molecular Weight 256.38 g/mol [1] 622.92 g/mol [2]

Natural Source
Homalomena species (e.g.,

Homalomena occulta)
Pawpaw Tree (Asimina triloba)

Key Functional Groups
Triol (secondary and tertiary

alcohols), Carbobicyclic core

γ-lactone, Bis-tetrahydrofuran

(THF) rings, Multiple hydroxyl

groups

Comparative Biological Activity
The therapeutic potential of Bullatantriol and Asimicin lies in completely different biological

domains. Bullatantriol exhibits cytoprotective and regenerative properties, whereas Asimicin is

a potent cytotoxin.

Anti-inflammatory vs. Cytotoxic Effects
Quantitative data highlights the profound differences in their potency and mechanism.
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Parameter
Bullatantriol & Related
Sesquiterpenoids

Asimicin & Isomers

Biological Activity Anti-inflammatory; Osteogenic Cytotoxic; Antitumor

Mechanism of Action

Inhibition of nitric oxide (NO)

production in activated

microglia, likely via the NF-κB

pathway.

Potent inhibition of

mitochondrial complex I

(NADH:ubiquinone

oxidoreductase), leading to

ATP depletion and apoptosis.

Target Cells
Microglia (neuroinflammation);

Osteoblasts (bone formation)

Proliferating cells, particularly

cancer cells (various lines)

Potency (IC₅₀ / ED₅₀)

IC₅₀ values of 3.25 - 7.78

µmol/L for NO inhibition by

related sesquiterpenoids from

Homalomena occulta.

ED₅₀ of 7.8 ± 2.5 nM (as

Bullatacin) against Human

Hepatocarcinoma (2.2.15)

cells. ED₅₀ < 10⁻¹² µg/mL

against Human Colon Cancer

(HT-29) cells.

Mechanisms of Action: Visualized
The distinct signaling pathways targeted by Bullatantriol and Asimicin are illustrated below.

Bullatantriol: Anti-inflammatory Pathway
Bullatantriol is hypothesized to exert its anti-inflammatory effects by inhibiting the nuclear

factor-kappa B (NF-κB) signaling pathway in microglia. When stimulated by lipopolysaccharide

(LPS), this pathway leads to the production of pro-inflammatory mediators like nitric oxide (NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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